5-(bromomethyl)-1-methyl-1H-pyrazole

• IUPAC Name: 5-(bromomethyl)-1-methylpyrazole
• InChI: InChI=1S/C5H7BrN2/c1-8-5(4-6)2-3-7-8/h2-3H,4H2,1H3
• InChI Key: BTLMVZUBDGLVNM-UHFFFAOYSA-N
• Canonical SMILES: CN1C(=CC=N1)CBr
• Molecular Formula: C5H7BrN2
• Molecular Weight: 175.03 g/mol

Description

5-(Bromomethyl)-1-methyl-1H-pyrazole is a chemical compound that belongs to the family of pyrazoles. It has gained significant attention in scientific research due to its potential applications in various fields.

Scientific Research Applications

Synthesis and Characterization

• Brominated Trihalomethylenones as Precursors : 5-Bromo-1,1,1-trihalo-4-methoxy-3-penten[hexen]-2-ones have been explored as precursors in the synthesis of various pyrazole derivatives. These include 3-ethoxymethyl-5-trifluoromethyl-1H-pyrazoles and 3-ethoxymethyl-carboxyethyl ester pyrazoles, achieved through cyclocondensation and substitution reactions. Brominated precursors have also been used to synthesize 3-azidomethyl-1H-pyrazoles and 3-aminomethyl-pyrazoles through nucleophilic substitution reactions (Martins et al., 2013).

• Structural and Spectral Investigations : Studies have been conducted on 5-methyl-1-phenyl-1H-pyrazole-4-carboxylic acid, a derivative of pyrazole. These studies involve experimental and theoretical analysis, including NMR, FT-IR spectroscopy, and X-ray diffraction, to understand the structural and spectral properties of such compounds (Viveka et al., 2016).

Chemical Reactions and Properties

• Methylation of Pyrazole Derivatives : Research on 5-amino-3-methylthio-1H-pyrazoles, which are significant building blocks, has shown that methylation can occur at endocyclic nitrogens. This process is influenced by the nature of substituents in the pyrazole ring, leading to different product isomers (Ren et al., 2010).

• Pyrazole Derivatives as Corrosion Inhibitors : Certain pyrazole derivatives, like 5-methyl-1H-pyrazole-3carboxylic acid methyl ester, have been evaluated as corrosion inhibitors for steel in hydrochloric acid. These compounds demonstrate significant reduction in corrosion rate, highlighting their potential in industrial applications (Herrag et al., 2007).

Biomedical Research

• Antimicrobial and Antitumor Properties : Pyrazole derivatives have been investigated for their antimicrobial and antitumor activities. For example, a study on N-phenylpyrazole derivatives showed significant antimicrobial properties, particularly against pathogenic yeast and moulds. These findings suggest the potential of pyrazole derivatives indeveloping new therapeutic agents (Farag et al., 2008).

• Antiproliferative Agents for Cancer Treatment : Pyrazole derivatives have been synthesized and evaluated for their potential as antiproliferative agents in various cancer cell lines. Compounds like 3-(1-(4-bromophenyl)-5-phenyl-1H-pyrazol-3-yl) pyridine showed significant cytotoxic effects against breast cancer and leukemic cells, indicating their potential in cancer treatment (Ananda et al., 2017).

Material Science and Chemistry

• Synthesis of Multidentate Pyrazolate Ligands : Research has shown that 5-(bromomethyl)-1-methyl-1H-pyrazole can be used for the synthesis of multifunctional pyrazole compounds. These compounds may act as ligand scaffolds in the assembly of bimetallic complexes, demonstrating applications in material science and coordination chemistry (Röder et al., 2001).

• Synthesis and DFT Studies of Pyrazole Derivatives : Studies focusing on the synthesis and Density Functional Theory (DFT) analysis of various pyrazole derivatives, such as ethyl 5-methyl-1-phenyl-1H-pyrazole-4-carboxylate, have been conducted. These studies provide insights into the molecular geometry, electronic structure, and potential applications of these compounds in various fields (Viveka et al., 2016).